ethyl 1-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-3-[(2E)-3-phenyl-2-propen-1-yl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]-3-[(E)-3-phenylprop-2-enyl]piperidine-3-carboxylate
• InChI: InChI=1S/C24H30N2O3S/c1-3-29-23(28)24(14-7-11-20-9-5-4-6-10-20)15-8-16-26(17-24)22(27)13-12-21-19(2)25-18-30-21/h4-7,9-11,18H,3,8,12-17H2,1-2H3/b11-7+
• InChI Key: SOGSHBPGQOUKOU-YRNVUSSQSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)CCC2=C(N=CS2)C)CC=CC3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)C1(CCCN(C1)C(=O)CCC2=C(N=CS2)C)C/C=C/C3=CC=CC=C3
• Molecular Formula: C24H30N2O3S
• Molecular Weight: 426.6 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

Thiazoles and their derivatives continue to be a focus of research due to their wide range of applications in the field of drug design and discovery. Future work may involve the design and development of different thiazole derivatives with potent antitumor, antioxidant, and antimicrobial activities.